1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine

• IUPAC Name: 4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10)
• InChI Key: NQSQLNVGDHZRMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NN=C2NC1)N
• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol

Description

“1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” is a chemical compound with the CAS Number: 1423025-46-0. It has a molecular weight of 138.17. The IUPAC name for this compound is 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-ylamine.

Synthesis Analysis

A new and straightforward route to synthesize pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been reported. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The InChI code for “1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” is 1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10).

Chemical Reactions Analysis

The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolopyridine-5-carboxylate.

It has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Biomedical Applications

• Field : Biomedical Research
• Application Summary : 1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been described in more than 5500 references, including 2400 patents. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.
• Methods of Application : The synthetic methods used for their synthesis start from both a preformed pyrazole or pyridine. The review covers the analysis of the diversity of the substituents present at positions N1, C3, C4, C5, and C6.
• Results : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described. The analysis has established that the 1H-isomers (substituted or unsubstituted at N1) predominate in a ratio of 3.6 to 1.

Synthesis

• Field : Chemical Synthesis
• Application Summary : This review covers and summarizes comprehensive data reported within the period from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives.
• Methods of Application : Methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.
• Results : The advantages and drawbacks of each method are considered.

Future Directions

The synthesis of “1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” and its derivatives is a topic of ongoing research, with recent studies focusing on the development of new synthetic methods. These compounds have potential applications in the pharmaceutical industry due to their bioactive properties.